2-O-Acetyl-20-hydroxyecdysone
Overview
Description
2-O-Acetyl-20-hydroxyecdysone is a natural product found in Zoanthus, Rhaponticum carthamoides, and Serratula coronata with data available.
Scientific Research Applications
Scientific Research Applications of 2-O-Acetyl-20-hydroxyecdysone
Defensive Function in Insects
2-O-Acetyl-20-hydroxyecdysone has been identified as a major component in the secretion of elytral and pronotal glands of the beetle Chrysolina carnifex. This high concentration of ecdysteroid in an insect's exocrine secretion is discussed in terms of potential defensive functions (Laurent, Braekman, Daloze, & Pasteels, 2003).
Antimicrobial Properties
Research on natural ecdysteroids from Serratula coronata L. reveals that the introduction of the acetyl group into the 20-hydroxyecdysone molecule significantly increases its antibacterial activity, particularly against microbes inducing inflammatory and purulent processes. This suggests potential applications of acyl derivatives of 20-hydroxyecdysone in wound-healing compositions (Shirshova, Politova, Burtseva, Beshlei, & Volodin, 2006).
Therapeutic Potential in Various Diseases
20-Hydroxyecdysone shows promising therapeutic potential for the treatment of neuromuscular, cardio-metabolic, and respiratory diseases. The polyhydroxylated steroid has been found to exhibit anabolic, hypolipidemic, anti-diabetic, anti-inflammatory, and hepatoprotective effects in mammals. Its mechanism involves activating the Mas1 receptor, a component of the renin–angiotensin system (Dinan, Dioh, Veillet, & Lafont, 2021).
Application in Biodegradable Devices
Studies on the release of 20-Hydroxyecdysone from biodegradable devices demonstrate its stability during heat treatment and prolonged drug release, making it suitable for implantation into agricultural animals. The research focuses on the dosage form for continuous release lasting several weeks (Dittrich, Solich, Opletal, Hunt, & Smart, 2000).
properties
Product Name |
2-O-Acetyl-20-hydroxyecdysone |
|---|---|
Molecular Formula |
C29H46O8 |
Molecular Weight |
522.7 g/mol |
IUPAC Name |
[(2S,3R,5R,9R,10R,13R,14S,17S)-3,14-dihydroxy-10,13-dimethyl-6-oxo-17-[(2R,3R)-2,3,6-trihydroxy-6-methylheptan-2-yl]-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-2-yl] acetate |
InChI |
InChI=1S/C29H46O8/c1-16(30)37-22-15-26(4)17-7-11-27(5)23(28(6,35)24(33)9-10-25(2,3)34)8-12-29(27,36)18(17)13-20(31)19(26)14-21(22)32/h13,17,19,21-24,32-36H,7-12,14-15H2,1-6H3/t17-,19-,21+,22-,23-,24+,26+,27+,28+,29+/m0/s1 |
InChI Key |
TXLUXHSVMYTTCI-FORVDKSSSA-N |
Isomeric SMILES |
CC(=O)O[C@H]1C[C@@]2([C@H]3CC[C@@]4([C@H](CC[C@]4(C3=CC(=O)[C@@H]2C[C@H]1O)O)[C@](C)([C@@H](CCC(C)(C)O)O)O)C)C |
SMILES |
CC(=O)OC1CC2(C3CCC4(C(CCC4(C3=CC(=O)C2CC1O)O)C(C)(C(CCC(C)(C)O)O)O)C)C |
Canonical SMILES |
CC(=O)OC1CC2(C3CCC4(C(CCC4(C3=CC(=O)C2CC1O)O)C(C)(C(CCC(C)(C)O)O)O)C)C |
synonyms |
20-hydroxyecdysone 2-acetate |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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